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Compound of Interest

Compound Name: N, 6-dimethylpyridazin-3-amine
CAS No.: 14966-89-3
Cat. No.: B1423051

Get Quote

Executive Summary

N,6-dimethylpyridazin-3-amine (MW 123.15 Da) presents a distinct fragmentation signature
in Electrospray lonization (ESI) and Electron Impact (El) mass spectrometry that allows for
unambiguous differentiation from its structural isomers (e.g., 3-amino-4,6-dimethylpyridazine or
N,N-dimethylpyridazin-3-amine).

+ Primary Diagnostic: The specific loss of the N-methylamino group (neutral loss of 31 Da) or
the methyl radical from the secondary amine distinguishes this molecule from ring-
methylated analogs.

+ Key Differentiator: Unlike ring-methylated isomers which predominantly lose NHs (17 Da) or
HCN (27 Da), the N-methylated species exhibits characteristic side-chain cleavage prior to
ring degradation.

Molecule Profile & Experimental Baseline
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Parameter Specification

IUPAC Name N,6-dimethylpyridazin-3-amine
Molecular Formula CeHoN3

Exact Mass 123.0796 Da

[M+H]* (ESI) 124.0869 Da

pKa (Predicted) ~5.5 (Pyridazine N) / ~9.0 (Amine N)
LogP 0.6 (Approx.)

Standardized Experimental Protocol (LC-MS/MS)

To replicate the fragmentation data described below, ensure your system is calibrated to these
parameters. This protocol ensures the generation of "self-validating" spectra where diagnostic
ions are sufficiently abundant.

« lonization Source: Electrospray lonization (ESI) in Positive Mode (+).

» Mobile Phase: 0.1% Formic Acid in Water/Acetonitrile (Gradient). Acidic pH is critical to
protonate the ring nitrogen.

¢ Flow Rate: 0.3 mL/min.

o Collision Energy (CE): Stepped CE (15, 30, 45 eV) is recommended to observe both the
fragile N-substituent losses and the stable ring cleavages.

e Mass Analyzer: Q-TOF or Orbitrap (Resolution > 30,000 recommended for resolving isobaric
interferences).

Fragmentation Mechanism Analysis

The fragmentation of N,6-dimethylpyridazin-3-amine follows a logic-gated decay pathway.
The protonated precursor (m/z 124) possesses two sites of protonation: the pyridazine ring
nitrogen (N2) and the exocyclic amine nitrogen. The fragmentation is driven by charge
localization on the heterocyclic ring.
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Pathway A: N-Substituent Cleavage (Diagnostic)

Unlike ring-methylated isomers, the N-methyl group on the exocyclic amine is labile.
e Mechanism: Inductive cleavage or hydrogen rearrangement.[1]
e Transition:m/z 124 - m/z 93 (Loss of Methylamine, CHsNHz, 31 Da).

o Note: This transition is highly specific to N-alkylated aminopyridazines. Ring-methylated
isomers cannot lose 31 Da without shattering the aromatic ring.

o Alternative:m/z 124 - m/z 109 (Loss of Methyl radical «CHs, 15 Da). This yields the radical
cation of 6-methylpyridazin-3-amine.

Pathway B: Diazine Ring Contraction (Characteristic)

Pyridazines are defined by their N-N bond, which is the "weak link" in the aromatic system.
o Mechanism: Retro-Diels-Alder (RDA) type collapse or direct extrusion.
e Transition:m/z 124 — m/z 96 (Loss of Nz, 28 Da).

o This produces a highly unsaturated acyclic cation (enyne-like structure).

o Observation: This pathway competes with Pathway A at higher collision energies.

Pathway C: Ring Cleavage (General)

e Transition:m/z 124 - m/z 97 (Loss of HCN, 27 Da).

o Common to all nitrogen heterocycles but less diagnostic than Pathway A.

Comparative Analysis: Target vs. Isomers

Differentiation of isomers is the primary challenge in developing assays for this compound. The
table below outlines the "Decision Tree" logic for identifying N,6-dimethylpyridazin-3-amine
against its closest structural relatives.
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Feature

N,6-
Dimethylpyridazin-3-
amine (Target)

3-Amino-4,6-
Dimethylpyridazine
(Isomer A)

N,N-
Dimethylpyridazin-3-
amine (Isomer B)

Structure Type

Secondary Amine /

Primary Amine / Two

Tertiary Amine / No

Ring Methyl Ring Methyls Ring Methyl
Precursor [M+H]* 124.09 124.09 124.09
-45 Da
] -31 Da (CHsNH2) or ] )
Primary Neutral Loss -17 Da (NH5) (dimethylamine) or -15
-15 Da (*CHs3)
Da
m/z 107 S
) ) ) ) o m/z 79 (Pyridazine
Dominant Fragment m/z 93 (Ring cation) (Dimethylpyridazine tion)
cation
cation)
m/z 44
Diagnostic lon m/z 93 m/z 107

(Dimethylammonium)

N2z Loss (28 Da)

Observed (m/z 96)

Observed (m/z 96)

Observed (m/z 96)

Analyst Insight: If you observe a strong transition of 124 — 107, you are likely analyzing the

ring-methylated impurity (Isomer A), not the target N-methyl compound.

Visualization of Fragmentation Dynamics[3][4][5]

The following diagram illustrates the competing fragmentation pathways. The "Diagnostic Path"

(Blue) confirms the N-methyl structure, while the "Common Path" (Red) indicates general

pyridazine behavior.

© 2026 BenchChem. All rights reserved.

4/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1423051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

[M+H]+ Precursor

m/z 124

/
/

-31 Da (CH3NH2) //

-28 Da (N2)
N-Dealkylation -15 Da (CH3)

Ring Contraction -27 Da (HCN)

/

(E:)i%rg?rgl_gﬁgg) Fragment m/z 109 Fragment m/z 96 Fragment m/z 97
(Loss of CH3) (Loss of N2) (Loss of HCN)

DIAGNOSTIC

"+ .-27 Da (HCN) . -30 Da (CH20/Rearrangement)
a y 3
Fragment m/z 66
(Ring Cleavage)

Figure 1: MS/MS Fragmentation Pathway of N,6-dimethylpyridazin-3-amine

Click to download full resolution via product page

Figure 1: The green path represents the diagnostic loss of the N-methylamine group, unique to
the N-substituted structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemistry.miamioh.edu [chemistry.miamioh.edu]

e 2. Fragmentation reactions using electrospray ionization mass spectrometry: an important
tool for the structural elucidation and characterization of synthetic and natural products -
Natural Product Reports (RSC Publishing) [pubs.rsc.org]

¢ To cite this document: BenchChem. [Technical Comparison Guide: Mass Spectrometry
Fragmentation of N,6-Dimethylpyridazin-3-amine]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1423051/docs#technical-comparison-
guide-mass-spectrometry-fragmentation-of-n-6-dimethylpyridazin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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